5-(2,5-Difluorophenyl)-1-(imidazo[1,2-a]pyrazin-3-ylmethyl)pyrrolidin-3-ol

• IUPAC Name: 5-(2,5-difluorophenyl)-1-(imidazo[1,2-a]pyrazin-3-ylmethyl)pyrrolidin-3-ol
• InChI: InChI=1S/C17H16F2N4O/c18-11-1-2-15(19)14(5-11)16-6-13(24)10-22(16)9-12-7-21-17-8-20-3-4-23(12)17/h1-5,7-8,13,16,24H,6,9-10H2
• InChI Key: CYDXXRMSXAVCPW-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN(C1C2=C(C=CC(=C2)F)F)CC3=CN=C4N3C=CN=C4)O
• Molecular Formula: C17H16F2N4O
• Molecular Weight: 330.33 g/mol

Description

5-(2,5-Difluorophenyl)-1-(imidazo[1,2-a]pyrazin-3-ylmethyl)pyrrolidin-3-ol is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. This compound is known to exhibit a wide range of biochemical and physiological effects, making it a promising candidate for various research studies.

Mechanism of Action

The mechanism of action of 5-(2,5-Difluorophenyl)-1-(imidazo[1,2-a]pyrazin-3-ylmethyl)pyrrolidin-3-ol involves the inhibition of various enzymes and receptors. It has been reported to inhibit the activity of protein kinase C (PKC), which is involved in various cellular processes such as cell proliferation and differentiation. It has also been found to inhibit the activity of cyclin-dependent kinase 2 (CDK2), which is involved in cell cycle regulation. Additionally, this compound has been reported to bind to the adenosine A2A receptor, which is involved in the regulation of neurotransmitter release.
Biochemical and Physiological Effects:
5-(2,5-Difluorophenyl)-1-(imidazo[1,2-a]pyrazin-3-ylmethyl)pyrrolidin-3-ol has been found to exhibit a wide range of biochemical and physiological effects. It has been reported to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of cancer cells, and reduce inflammation. Additionally, this compound has been found to enhance memory and cognitive function, making it a potential candidate for the treatment of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-(2,5-Difluorophenyl)-1-(imidazo[1,2-a]pyrazin-3-ylmethyl)pyrrolidin-3-ol in lab experiments is its potent inhibitory activity against various enzymes and receptors. This makes it a valuable tool for studying the role of these enzymes and receptors in various cellular processes. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the research and development of 5-(2,5-Difluorophenyl)-1-(imidazo[1,2-a]pyrazin-3-ylmethyl)pyrrolidin-3-ol. One potential direction is the development of novel analogs with improved potency and selectivity. Another potential direction is the investigation of the role of this compound in the treatment of various diseases such as cancer, Alzheimer's disease, and diabetes. Additionally, the potential use of this compound as a tool for studying the role of various enzymes and receptors in cellular processes warrants further investigation.

Synthesis Methods

The synthesis of 5-(2,5-Difluorophenyl)-1-(imidazo[1,2-a]pyrazin-3-ylmethyl)pyrrolidin-3-ol involves the reaction of 2,5-difluorobenzaldehyde with imidazo[1,2-a]pyrazine-3-carbaldehyde in the presence of a reducing agent such as sodium borohydride. The resulting intermediate is then reacted with pyrrolidine-3-carboxylic acid to form the final product. This synthesis method has been reported in several research studies and has been found to be efficient and reproducible.

Scientific Research Applications

5-(2,5-Difluorophenyl)-1-(imidazo[1,2-a]pyrazin-3-ylmethyl)pyrrolidin-3-ol has been extensively studied for its potential applications in drug discovery and development. This compound has been found to exhibit potent inhibitory activity against various enzymes and receptors, making it a promising candidate for the treatment of several diseases such as cancer, Alzheimer's disease, and diabetes. It has also been reported to have anti-inflammatory and antibacterial properties, further increasing its potential applications in the pharmaceutical industry.